Cas no 886929-79-9 (N-5-(3-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl-5-nitro-1-benzothiophene-2-carboxamide)

• Product Name: N-5-(3-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl-5-nitro-1-benzothiophene-2-carboxamide
• CAS No: 886929-79-9
• MF: C₁₈H₁₂N₄O₆S₂
• MW: 444.441081047058
• CID: 5477100
• PubChem ID: 16799909
• Update Time: 2025-06-29

N-5-(3-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl-5-nitro-1-benzothiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(5-(3-(methylsulfonyl)phenyl)-1,3,4-oxadiazol-2-yl)-5-nitrobenzo[b]thiophene-2-carboxamide
• 886929-79-9
• AB00680287-01
• N-[5-(3-methylsulfonylphenyl)-1,3,4-oxadiazol-2-yl]-5-nitro-1-benzothiophene-2-carboxamide
• AKOS024666367
• N-[5-(3-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl]-5-nitro-1-benzothiophene-2-carboxamide
• F2645-0658
• N-5-(3-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl-5-nitro-1-benzothiophene-2-carboxamide

• Inchi： 1S/C18H12N4O6S2/c1-30(26,27)13-4-2-3-10(8-13)17-20-21-18(28-17)19-16(23)15-9-11-7-12(22(24)25)5-6-14(11)29-15/h2-9H,1H3,(H,19,21,23)
• InChI Key： RVYWDMXTLAHKKU-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC=C(C2=NN=C(NC(C3=CC4C=C(C=CC=4S3)[N+](=O)[O-])=O)O2)C=1)(=O)=O

Computed Properties

• Exact Mass: 444.01982646g/mol
• Monoisotopic Mass: 444.01982646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 770
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 185Ų

Additional information on N-5-(3-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl-5-nitro-1-benzothiophene-2-carboxamide

Comprehensive Overview of N-5-(3-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl-5-nitro-1-benzothiophene-2-carboxamide (CAS No. 886929-79-9)

The compound N-5-(3-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl-5-nitro-1-benzothiophene-2-carboxamide (CAS No. 886929-79-9) is a highly specialized organic molecule with a unique structural framework. Its chemical name reflects the presence of key functional groups, including a 1,3,4-oxadiazole ring, a nitrobenzothiophene moiety, and a methanesulfonylphenyl substituent. These features contribute to its potential applications in pharmaceutical research and material science. The compound's CAS number 886929-79-9 serves as a critical identifier for researchers and regulatory bodies, ensuring precise communication in scientific literature.

In recent years, the demand for novel heterocyclic compounds like N-5-(3-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl-5-nitro-1-benzothiophene-2-carboxamide has surged due to their relevance in drug discovery. The 1,3,4-oxadiazole scaffold, in particular, is widely studied for its bioactivity, including antimicrobial and anti-inflammatory properties. This aligns with current trends in addressing antibiotic resistance and chronic inflammatory diseases—topics frequently searched in academic and medical databases. The nitrobenzothiophene component further enhances the molecule's potential as a building block for targeted therapies.

From a synthetic chemistry perspective, the incorporation of a methanesulfonylphenyl group in CAS 886929-79-9 offers intriguing possibilities for modulating solubility and reactivity. Such modifications are often explored in optimizing drug candidates for better pharmacokinetic profiles. Researchers investigating "structure-activity relationships (SAR)" or "small molecule inhibitors" frequently encounter similar compounds in their work. The compound's structural complexity also makes it a candidate for computational chemistry studies, where molecular docking and quantum mechanical calculations are applied to predict interactions with biological targets.

The versatility of N-5-(3-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl-5-nitro-1-benzothiophene-2-carboxamide extends beyond pharmaceuticals. Materials scientists are increasingly interested in such aromatic systems for developing organic semiconductors or fluorescent probes. Searches for "organic electronic materials" or "heterocyclic-based sensors" highlight this intersection of chemistry and materials engineering. The nitro and sulfonyl groups in the compound may influence its optoelectronic properties, making it a subject of interest for photophysical studies.

Quality control and analytical characterization of CAS No. 886929-79-9 are critical for its reliable application. Techniques like HPLC, NMR, and mass spectrometry are routinely employed to verify its purity and structural integrity. These methods align with frequently searched queries such as "compound characterization techniques" or "analytical validation protocols." The compound's stability under various conditions is another area of investigation, particularly for researchers exploring "chemical storage best practices" or "degradation pathway analysis."

In summary, N-5-(3-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl-5-nitro-1-benzothiophene-2-carboxamide represents a multifaceted compound with significant potential across scientific disciplines. Its CAS 886929-79-9 designation ensures traceability in global chemical databases, while its structural features cater to cutting-edge research in medicinal chemistry and advanced materials. As interdisciplinary studies continue to grow, compounds like this will remain at the forefront of innovation, addressing both fundamental questions and practical challenges in science and technology.